Cas no 16499-02-8 (Diaeudesmin)

Diaeudesmin structure
Product name:Diaeudesmin
Diaeudesmin Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Furo[3,4-c]furan,1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, (1R,3aR,4R,6aR)-
- (1R,3aβ,6aβ)-1α,4α-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
- (+)-Diaeudesmin
- 1H,3H-Furo[3,4-c]furan, 1b,4b-bis(3,4-dimethoxyphenyl)-3aa,4,6,6aa-tetrahydro-, (+)- (8CI)
- 1H,3H-Furo[3,4-c]furan,1,4-bis(3,4-dimethoxyphenyl)tetrahydro-, [1R-(1a,3ab,4a,6ab)]-
- Diaeudesmin
- (3R,3aR,6R,6aR)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
- 16499-02-8
- (1R,3abeta,6abeta)-1alpha,4alpha-Bis(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan
-
- Inchi: 1S/C22H26O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-28-22(16(15)12-27-21)14-6-8-18(24-2)20(10-14)26-4/h5-10,15-16,21-22H,11-12H2,1-4H3/t15-,16-,21-,22-/m0/s1
- InChI Key: PEUUVVGQIVMSAW-QDGJQWLKSA-N
- SMILES: O1C[C@@H]2[C@H](C3C=CC(=C(C=3)OC)OC)OC[C@@H]2[C@@H]1C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 386.17293854g/mol
- Monoisotopic Mass: 386.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 2.9
Diaeudesmin Related Literature
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Ping Tong Food Funct., 2020,11, 628-639
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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